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Introduction
Basic copper nitrate, chemically identified as dicopper nitrate trihydroxide with the formula

Cu₂(OH)₃NO₃ (CAS No: 12158-75-7), is an inorganic compound that presents as a green to

turquoise powder or blue-green monoclinic crystals.[1][2][3] It is structurally distinct from the

more common copper(II) nitrate (Cu(NO₃)₂) and its hydrates, a difference conferred by the

presence of hydroxide groups in its lattice.[2] This structural distinction significantly influences

its physical and chemical properties, most notably its solubility.

This technical guide provides a comprehensive overview of the solubility of basic copper nitrate

in aqueous and organic media. It includes available quantitative data, detailed experimental

methodologies for solubility determination, and discusses its applications, particularly its role as

a catalyst in syntheses relevant to the pharmaceutical industry.

Solubility Profile
The solubility of basic copper nitrate is markedly lower than that of copper(II) nitrate, a critical

factor for its handling and application.
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Basic copper nitrate is characterized by its low solubility in water.[4] The available quantitative

data is summarized below.

Temperature Solubility (g / 100 mL) Citation(s)

20 °C 0.0579 [5]

50 °C 0.015 [6]

Table 1: Quantitative Aqueous Solubility of Basic Copper Nitrate.

Organic Solvent Solubility
Quantitative solubility data for basic copper nitrate in organic solvents is not readily available in

the reviewed literature. It is generally considered to have very low solubility in most non-

aqueous solvents.

For context, the related compound, copper(II) nitrate (Cu(NO₃)₂) and its hydrates, which lack

the hydroxide groups, exhibit much higher solubility in various polar organic solvents. This data

is presented below but should not be used as a direct substitute for basic copper nitrate.

Solvent Solute Form
Solubility (g /
100 g or g /
100 mL)

Temperature Citation(s)

Ethanol
Copper(II) Nitrate

Hydrates
Very Soluble - [7]

Dioxane Copper(II) Nitrate Soluble - [3]

Ethyl Acetate Copper(II) Nitrate Soluble - [3]

Table 2: Solubility of Copper(II) Nitrate (Non-basic form) in Select Organic Solvents. This data

is for comparative purposes only.
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Precise determination of solubility is crucial for any application. As basic copper nitrate is a

sparingly soluble salt, the "Flask Method," compliant with OECD Guideline 105, is appropriate

for determining its aqueous solubility.[8][9]

Synthesis of Basic Copper Nitrate
A common preparatory method involves the controlled hydrolysis of a copper(II) nitrate solution

with an alkali, or through the careful thermal degradation of copper(II) nitrate trihydrate.[2]

Heating hydrated copper(II) nitrate to 80°C will convert it to basic copper nitrate.

Solubility Determination via the Flask Method
This protocol outlines a general procedure for determining the aqueous solubility of basic

copper nitrate at a specified temperature.

Objective: To determine the saturation mass concentration of basic copper nitrate in water at 20

°C.

Materials & Equipment:

Basic copper nitrate (Cu₂(OH)₃NO₃) powder

Reagent-grade water

Analytical balance

Constant temperature water bath or shaker (e.g., 20 ± 0.5 °C)

Glass flasks with stoppers

Centrifuge

Syringes and sub-micron filters (e.g., 0.45 µm)

Volumetric glassware

Analytical instrument for copper concentration analysis (e.g., Atomic Absorption

Spectroscopy (AAS) or Inductively Coupled Plasma-Mass Spectrometry (ICP-MS))
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Procedure:

Preliminary Test: A preliminary test is conducted to estimate the approximate solubility and

the time required to reach equilibrium. An excess amount of the substance is added to water

and stirred.

Sample Preparation: Add an amount of basic copper nitrate in excess of its expected

solubility to several flasks containing known volumes of water.

Equilibration: The flasks are sealed and agitated in a constant temperature bath set to 20 °C.

Equilibrium is typically reached when three successive measurements of concentration over

time become constant. For sparingly soluble salts, this may take 24 to 72 hours.[9]

Phase Separation: Once equilibrium is achieved, the mixture is allowed to stand at the test

temperature to allow the undissolved solid to settle. The saturated aqueous phase is then

carefully separated from the solid. Centrifugation is the preferred method to avoid errors from

filtration.[9]

Analysis:

An aliquot of the clear, saturated supernatant is carefully removed.

The concentration of copper in the solution is determined using a suitable analytical

technique like AAS or ICP-MS.[9]

The analysis should be performed on at least duplicate samples.

Calculation: The solubility is calculated as the average concentration from the analyzed

samples and expressed in g/L or g/100 mL.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the experimental determination of solubility

using the flask method.
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Caption: Workflow for Solubility Determination.
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Applications in Research and Drug Development
While simple inorganic copper salts are often too toxic for direct therapeutic use, copper

compounds serve critical roles in the synthesis of pharmaceuticals and other advanced

materials.

Catalysis in Organic Synthesis: Basic copper nitrate, and copper nitrate more broadly, is

valued as an inexpensive, stable, and environmentally benign catalyst or reagent in organic

synthesis.[6][10] It can facilitate a variety of reactions, including oxidations and C-H

activations, which are fundamental transformations in the construction of complex molecules

and active pharmaceutical ingredients (APIs).[6][10]

Precursor for Nanomaterials: Basic copper nitrate serves as a precursor for the synthesis of

copper oxide (CuO) nanoparticles.[6] These nanoparticles have diverse applications,

including their use as catalysts and in the development of antimicrobial coatings.

Conclusion
Basic copper nitrate (Cu₂(OH)₃NO₃) is an inorganic compound with low solubility in water and,

based on available information, is presumed to be poorly soluble in most organic solvents. Its

primary utility in research and drug development is not as a direct therapeutic agent but as a

versatile and economical catalyst and as a precursor for copper-based nanomaterials. The

distinct solubility profile compared to copper(II) nitrate is a key consideration for its application

in both industrial and laboratory settings. Accurate solubility determination, following

established protocols such as the flask method, is essential for optimizing its use in synthetic

and material science applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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